Cas no 159517-51-8 (Benzeneacetonitrile,4-fluoro-a-methyl-, (S)- (9CI))

• Product Name: Benzeneacetonitrile,4-fluoro-a-methyl-, (S)- (9CI)
• CAS No: 159517-51-8
• MF: C₉H₈FN
• MW: 149.164925575256
• CID: 109239
• PubChem ID: 40578929
• Update Time: 2025-04-18

Benzeneacetonitrile,4-fluoro-a-methyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-fluoro-a-methyl-, (S)- (9CI)
• (2S)-2-(4-fluorophenyl)propanenitrile
• Benzeneacetonitrile, 4-fluoro-alpha-methyl-, (S)- (9CI)
• 159517-51-8

• Inchi： 1S/C9H8FN/c1-7(6-11)8-2-4-9(10)5-3-8/h2-5,7H,1H3/t7-/m1/s1
• InChI Key： JPTHCYFZRSLQMW-SSDOTTSWSA-N
• SMILES： FC1C=CC(=CC=1)[C@@H](C#N)C

Computed Properties

• Exact Mass: 149.06414
• Monoisotopic Mass: 149.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79